Cas no 2137510-49-5 (1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl-)

• Product Name: 1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl-
• CAS No: 2137510-49-5
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 5297626
• Update Time: 2025-06-12

1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl-

• Inchi： 1S/C11H23N3/c1-3-14-7-4-10(12)11(14)5-8-13(2)9-6-11/h10H,3-9,12H2,1-2H3
• InChI Key： OHOVEOBFWSFNNT-UHFFFAOYSA-N
• SMILES： N1(CC)C2(CCN(C)CC2)C(N)CC1

Additional information on 1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl-

Comprehensive Overview of 1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl- (CAS No. 2137510-49-5)

The compound 1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl- (CAS No. 2137510-49-5) is a structurally unique spirocyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and amine functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 1,8-Diazaspiro[4.5]decan-4-amine has surged due to their conformational rigidity and enhanced binding affinity to biological targets. This compound’s 1-ethyl-8-methyl substitution pattern further optimizes its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Its CAS No. 2137510-49-5 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of 1,8-Diazaspiro[4.5]decan-4-amine involves multi-step organic transformations, including reductive amination and ring-closing reactions, which are widely discussed in academic forums. Its amine group allows for further derivatization, enabling the development of small-molecule inhibitors for kinases or GPCRs—key targets in oncology and metabolic diseases. This adaptability positions it as a valuable scaffold in fragment-based drug design, a trending approach in AI-driven drug discovery.

From an industrial perspective, CAS No. 2137510-49-5 is often referenced in patents related to crop protection chemicals and veterinary pharmaceuticals, addressing global concerns about food security and animal health. Its spirocyclic core contributes to stability under environmental stressors, a sought-after trait in agrochemical formulations. Sustainability-focused innovations also explore its potential in green chemistry applications, such as catalytic reductions.

Analytical characterization of 1-ethyl-8-methyl-1,8-Diazaspiro[4.5]decan-4-amine typically employs NMR spectroscopy, mass spectrometry, and HPLC purity assays—techniques frequently queried by quality control professionals. Regulatory compliance, such as REACH and ICH guidelines, further underscores its safe handling protocols, a common search topic among laboratory managers. The compound’s logP and pKa values are also critical data points for computational chemists modeling ADMET properties.

In summary, 1,8-Diazaspiro[4.5]decan-4-amine, 1-ethyl-8-methyl- (CAS No. 2137510-49-5) exemplifies the intersection of structural innovation and practical utility. Its applications span drug development, agrochemicals, and material science, resonating with contemporary scientific priorities. As research evolves, this compound is poised to remain a focal point in discussions about molecular diversity and therapeutic breakthroughs.